N-(2,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
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Description
N-(2,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.365. The purity is usually 95%.
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Scientific Research Applications
Structural and Spectroscopic Investigations
Experimental and Quantum Chemical Studies - A study conducted on N-(2,4-dimethylphenyl)-2,2-dichloroacetamide and N-(3,5-dimethylphenyl)-2,2-dichloroacetamide, which are structurally similar to the compound , focused on extensive spectroscopic investigations including ab initio and DFT studies. These studies aimed to determine structural, thermodynamical, and vibrational characteristics, and to understand the steric influence of methyl groups on the amide group. The research found that the most stable conformer and the intramolecular electronic interactions play a significant role in the properties of these compounds (Arjunan et al., 2012).
Crystal Structure Analysis - Another study focused on N-(2,6-Dimethylphenyl)-2,2,2-trimethylacetamide, analyzing its crystal structure to understand molecular conformation and interactions through N—H⋯O hydrogen bonds. This research contributes to the understanding of how slight modifications in the chemical structure can influence the overall molecular architecture and interactions (Gowda et al., 2007).
Related Chemical Synthesis and Applications
Heterocyclic Compound Synthesis - Studies on the synthesis of heterocyclic compounds, including indole derivatives through intramolecular nucleophilic aromatic substitution, provide insight into synthetic strategies that might be relevant for designing derivatives of N-(2,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide for specific applications, such as potential pharmaceuticals or research tools (Kametani et al., 1981).
Antimicrobial Agent Synthesis - The synthesis and evaluation of (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides as antimicrobial agents highlight the potential pharmaceutical relevance of indole-based compounds. This suggests that derivatives of the compound may hold antimicrobial properties, warranting further investigation into their biological activity (Debnath & Ganguly, 2015).
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2/c1-11-8-9-15(12(2)10-11)21-19(23)18(22)17-13(3)20-16-7-5-4-6-14(16)17/h4-10,20H,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXXXOGGKAPVPJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C(=O)C2=C(NC3=CC=CC=C32)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.